Cas no 898656-31-0 (2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole)

• Product Name: 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole
• CAS No: 898656-31-0
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 6074804
• PubChem ID: 20105672
• Update Time: 2025-06-27

2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole
• 2-ethyl-4-methyl-1-(3-nitrophenyl)sulfonylimidazole
• AKOS003674126
• 1-[(2-ethyl-4-methylimidazolyl)sulfonyl]-3-nitrobenzene
• 2-ethyl-4-methyl-1-((3-nitrophenyl)sulfonyl)-1H-imidazole
• VU0606903-1
• F3237-0674
• 898656-31-0

• Inchi： 1S/C12H13N3O4S/c1-3-12-13-9(2)8-14(12)20(18,19)11-6-4-5-10(7-11)15(16)17/h4-8H,3H2,1-2H3
• InChI Key： RBGLJLDMBHUENF-UHFFFAOYSA-N
• SMILES： C1(CC)N(S(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)C=C(C)N=1

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 898656-31-0 and Product Name: 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole

The compound with the CAS number 898656-31-0 and the product name 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethyl group, a methyl group, and a 3-nitrobenzenesulfonyl moiety, contribute to its unique chemical properties and biological interactions.

In recent years, imidazole derivatives have been extensively studied for their role in various biological processes. The 3-nitrobenzenesulfonyl group in this compound introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. This feature has been exploited in the development of novel compounds targeting specific enzymatic pathways. For instance, studies have shown that nitro-substituted aromatic sulfonamides can act as potent inhibitors of certain enzymes involved in inflammation and cancer progression.

One of the most compelling aspects of 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole is its potential application in drug discovery. The combination of the ethyl and methyl groups enhances the lipophilicity of the molecule, making it more suitable for oral administration. This is a critical factor in pharmaceutical development, as it improves bioavailability and therapeutic efficacy. Furthermore, the 3-nitrobenzenesulfonyl group can be further modified to explore different pharmacological profiles, allowing for the design of molecules with tailored biological activities.

Recent research has highlighted the importance of imidazole derivatives in modulating immune responses. The structural motif of imidazole is known to interact with various biological targets, including receptors and enzymes that play a role in immune regulation. The presence of the nitro group in 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole may enhance its ability to interact with these targets, potentially leading to novel immunomodulatory agents. This has significant implications for the treatment of autoimmune diseases and chronic inflammatory conditions.

Another area where this compound shows promise is in anticancer research. Imidazole derivatives have been reported to exhibit inhibitory effects on several cancer-related enzymes and pathways. The 3-nitrobenzenesulfonyl group may enhance the binding affinity of the molecule to its target proteins, leading to more effective inhibition. Preclinical studies have demonstrated that similar nitro-substituted sulfonamides can induce apoptosis in cancer cells while sparing healthy cells. This selectivity is crucial for developing safe and effective anticancer therapies.

The synthesis of 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group into the benzene ring followed by sulfonylation and subsequent functionalization with ethyl and methyl groups are critical steps in this process. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods are essential for producing compounds that meet pharmaceutical standards.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Studies have shown that imidazole derivatives can exhibit good oral bioavailability due to their favorable solubility and metabolic stability. The ethyl and methyl groups contribute to these properties by enhancing lipid solubility without compromising stability. Additionally, the 3-nitrobenzenesulfonyl group may influence metabolic pathways, affecting how quickly the compound is eliminated from the body.

In conclusion, 2-ethyl-4-methyl-1-(3-nitrobenzenesulfonyl)-1H-imidazole represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a versatile tool for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The ongoing research into this compound underscores its potential as a valuable addition to the pharmacopeia of future treatments.